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Compound of Interest

Compound Name:
6-Chloropyrido[3,2-D]pyrimidine-

2,4-diol

CAS No.: 897360-38-2

Cat. No.: B11722304

Get Quote

Part 1: Executive Summary & Immediate Action
Do not dispose of this compound down the drain. 6-Chloropyrido[3,2-D]pyrimidine-2,4-diol
(often existing in equilibrium with its tautomer 6-chloropyrido[3,2-d]pyrimidine-2,4(1H,3H)-

dione) is a halogenated nitrogen heterocycle used primarily as a pharmaceutical intermediate.

[1][2] Due to its potential biological activity and halogen content, it must be managed as

Hazardous Halogenated Organic Waste.[1]

Immediate Disposal Classification:

Solid Waste: Segregate into "Hazardous Solid Waste - Halogenated."[1]

Liquid Waste: Segregate into "Halogenated Organic Solvents" (if dissolved).[1]

Destruction Method: High-Temperature Incineration (to prevent dioxin formation).[1]

Part 2: Chemical Profile & Hazard Identification
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To ensure safe handling, you must understand the material's properties.[1] This compound

exhibits tautomerism; your container may be labeled as the "dione" form.[1]

Property Data

Chemical Name 6-Chloropyrido[3,2-D]pyrimidine-2,4-diol

Tautomer Name
6-chloropyrido[3,2-d]pyrimidine-2,4(1H,3H)-

dione

CAS Number 897360-38-2

Molecular Formula C₇H₄ClN₃O₂

Hazard Class
Irritant (Skin/Eye/Respiratory); Potentially

Cytotoxic

Reactivity
Stable solid; incompatible with strong oxidizing

agents and strong bases.[1][2][3]

Waste Code (RCRA)
Not specifically listed (P or U list); classify by

characteristic (Toxic/Irritant).[1]

Expert Insight: As a fused pyridopyrimidine, this scaffold is a common pharmacophore for

kinase inhibitors.[1] In the absence of full toxicological data (common for R&D intermediates),

Universal Precautions apply.[1] Treat as a potential mutagen/carcinogen.[1][3]

Part 3: Pre-Disposal Stabilization & Packaging
Proper packaging prevents exposure during transport to the central accumulation area.[1]

Solid Waste (Powder/Crystals)
Primary Container: If the original bottle is empty or the compound is expired, keep it in the

original container. Cap tightly.

Secondary Containment: Place the sealed container inside a clear, chemically resistant

polyethylene bag (minimum 4 mil thickness).

Labeling: Attach a "Hazardous Waste" tag.[1]
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Constituents: "6-Chloropyrido[3,2-D]pyrimidine-2,4-diol (98%)"

Hazard Checkbox: Toxic, Irritant.[1][2][4][5][6]

Liquid Waste (Mother Liquors/Reaction Mixtures)
If the compound is dissolved in solvents (e.g., DMSO, DMF, Dichloromethane):

Segregation: Pour into the Halogenated Solvent carboy.

Why? The chlorine atom on the pyridine ring requires the waste stream to be treated as

halogenated to prevent corrosion of incinerators designed for non-halogenated waste.[1]

Compatibility Check: Ensure the waste stream does not contain strong oxidizers (e.g.,

peroxides) or reactive metals, which could react with the nitrogen-rich heterocycle.[1]

pH Adjustment: Ensure the solution is neutral (pH 6-8). If the reaction mixture was

acidic/basic, neutralize before adding to the solvent carboy to prevent exothermic reactions

in the waste drum.

Part 4: Disposal Pathways & Decision Matrix
The following decision matrix outlines the logical flow for segregating this specific chemical.
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Waste Material:
6-Chloropyrido[3,2-D]pyrimidine-2,4-diol

Physical State?

Solid / Powder

Dry

Liquid / Solution

Dissolved

Is it Contaminated Debris?
(Gloves, Weigh Boats) Solvent Type?

Solid Hazardous Waste Bin
(Label: Toxic/Irritant)

Soft Debris

Sharps Container
(If glass/needles involved)

Glass/Sharps

Halogenated Solvent Carboy
(Red Tag)

Contains Halogens
(DCM, Chloroform)

Non-Halogenated Solvent
(DMSO, MeOH)

Non-Halogenated Carboy
(Only if <1% Halogen content)

Click to download full resolution via product page

Caption: Decision matrix for segregating 6-Chloropyrido[3,2-D]pyrimidine-2,4-diol waste

streams. Note that solutions containing this compound generally default to halogenated

streams due to the chlorine substituent.[1]

Part 5: Emergency Procedures (Spill Response)
In the event of a spill during weighing or transfer:

Evacuate & Isolate: Clear the immediate area.[1] If the spill is large (>50g) or outside a fume

hood, evacuate the lab.[1]

PPE Upgrade: Wear double nitrile gloves, safety goggles, and a lab coat.[1] If powder is

airborne, use an N95 or P100 respirator.[1]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b11722304/docs?utm_src=pdf-body-img#6-chloropyrido-3-2-d-pyrimidine-2-4-diol-proper-disposal-procedures
https://www.benchchem.com/product/b11722304/docs?utm_src=pdf-body#6-chloropyrido-3-2-d-pyrimidine-2-4-diol-proper-disposal-procedures
https://pubchem.ncbi.nlm.nih.gov/compound/2_4-Diamino-6-chloropyrimidine
https://pubchem.ncbi.nlm.nih.gov/compound/2_4-Diamino-6-chloropyrimidine
https://pubchem.ncbi.nlm.nih.gov/compound/2_4-Diamino-6-chloropyrimidine
https://pubchem.ncbi.nlm.nih.gov/compound/2_4-Diamino-6-chloropyrimidine
https://pubchem.ncbi.nlm.nih.gov/compound/2_4-Diamino-6-chloropyrimidine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11722304?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Containment:

Solids: Cover with wet paper towels to prevent dust generation.[1]

Liquids: Use absorbent pads or vermiculite.[1]

Cleanup:

Scoop material into a wide-mouth jar.

Clean the surface with a soap/water solution, followed by an alcohol wipe.[1]

Verification: Verify no UV-active residue remains using a handheld UV lamp (254 nm) if

available, as many pyridopyrimidines are fluorescent.[1]

Disposal of Cleanup Materials: All wipes and PPE used in cleanup must be disposed of as

Hazardous Solid Waste.[1]

Part 6: Regulatory Framework[1]
USA (RCRA): While not a "Listed Waste" (P or U list), it falls under the "Characteristic Waste"

definition if it exhibits toxicity.[1] Under 40 CFR 261, the generator is responsible for

determination.[1] Best Practice: Manage as hazardous waste code D001 (if ignitable solvent)

or generic hazardous waste.[1]

EU (REACH): Ensure compliance with local EWC (European Waste Catalogue) codes.[1]

Suggested Code:07 05 13* (solid wastes containing hazardous substances).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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